ethyl 4-(2-((4-oxo-4,5-dihydro-1H-pyrazolo[3,4-d]pyrimidin-6-yl)thio)acetamido)benzoate

• IUPAC Name: ethyl 4-[[2-[(4-oxo-1,5-dihydropyrazolo[3,4-d]pyrimidin-6-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C16H15N5O4S/c1-2-25-15(24)9-3-5-10(6-4-9)18-12(22)8-26-16-19-13-11(7-17-21-13)14(23)20-16/h3-7H,2,8H2,1H3,(H,18,22)(H2,17,19,20,21,23)
• InChI Key: DQCZRALHSHFOQI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C=NN3)C(=O)N2
• Molecular Formula: C16H15N5O4S
• Molecular Weight: 373.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a pyrazolo[3,4-d]pyrimidin-6-yl ring, a thioacetamido group, and a benzoate ester. These types of compounds are often synthesized for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[3,4-d]pyrimidin-6-yl ring, the thioacetamido group, and the benzoate ester. The exact structure would need to be confirmed by techniques such as NMR spectroscopy.

Scientific Research Applications

Antiviral Applications

. .

Cancer Treatment

. Pemetrexed is used in the treatment of various types of cancer, including lung cancer and mesothelioma.

Enzyme Inhibition

. This could potentially be applied in the development of new drugs.

Anti-Inflammatory Applications

. This suggests that the compound could potentially be used in the treatment of inflammatory diseases.

Antitumor Applications

, suggests potential applications in the development of antitumor drugs.

Antibacterial and Antifungal Applications

. This suggests potential applications of the compound in the treatment of bacterial and fungal infections.

Mechanism of Action

Target of Action

It’s structurally similar to other indole derivatives which are known to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .

Mode of Action

It’s known that indole derivatives interact with their targets, leading to changes that result in their biological activities . For instance, some indole derivatives have been reported to show inhibitory activity against influenza A .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . These pathways and their downstream effects contribute to the compound’s overall biological activity.

Result of Action

The compound has shown significant antiviral activity, exhibiting 4- to 7-folds higher activity than the structurally similar commercial drug Pemetrexed against Newcastle disease virus, an avian paramyxovirus . This suggests that the compound’s action results in a substantial antiviral effect.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activity and toxicity. These would need to be assessed through experimental studies.

Future Directions

The future research directions for this compound could include further studies to determine its biological activity and potential therapeutic applications, as well as optimization of its synthesis.